N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H19N5O4S/c28-20(23-10-15-7-4-8-30-15)11-27-21(16-12-32-13-18(16)25-27)24-22(29)17-9-19(31-26-17)14-5-2-1-3-6-14/h1-9H,10-13H2,(H,23,28)(H,24,29)
• InChI Key: WZDHWPLTPTVPOU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CO3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C22H19N5O4S
• Molecular Weight: 449.5 g/mol

Description

N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H19N5O4S and its molecular weight is 449.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

This compound is part of a family of chemicals known for its complex synthesis process and the ability to form diverse derivatives. For instance, the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles is based on N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine, indicating a trend in exploring the synthetic versatility of furan and pyrazole derivatives (El-Essawy & Rady, 2011). Similarly, fused pyridine-4-carboxylic acids, including derivatives like pyrazolo[3,4-b]pyridines, were synthesized by a Combes-type reaction, showing the potential of such chemical structures in forming complex and potentially bioactive molecules (Volochnyuk et al., 2010).

Amplification of Phleomycin Effect

Compounds with furan-2-yl and related heterocyclic structures have been researched for their ability to amplify the effect of phleomycin, an antibiotic. This highlights the potential medicinal or biochemical applications of such compounds, especially in enhancing the efficacy of existing drugs (Brown & Cowden, 1982).

Structure-Activity Relationships in Fungicides

The exploration of structure-activity relationships, especially in the context of fungicidal activity, has been a significant area of study. For instance, certain isomers of aromatic heterocyclic carboxamides exhibited high activity against gray mold, shedding light on the specific structural requirements for bioactivity in these compounds (Banba et al., 2013).

Synthesis of Novel Derivatives for Spectral Characterization

The synthesis of novel derivatives, like thienopyrazole derivatives, and their subsequent spectral characterization underscores the interest in these compounds for potential applications in various fields, including material science and pharmacology (Ahmed et al., 2018).

Synthesis of Fused Heterocycles

The synthesis of fused heterocycles, such as furopyranone, furopyrrolone, and thienopyrrolone derivatives, from acid derivatives, is another area highlighting the chemical versatility and potential application of these compounds in creating complex molecular structures (Ergun et al., 2014).